Nitrendipine Propyl-d7 Ester

Specification

• Molecular Formula: C₁₉H₁₅D₇N₂O₆
• Molecular Weight: 381.43

Introduction

Chemical Properties and Structure

Basic Chemical Information

Nitrendipine Propyl-d7 Ester possesses distinct chemical properties that make it suitable for analytical applications. The key chemical data is summarized in Table 1.

Table 1: Chemical Properties of Nitrendipine Propyl-d7 Ester

Property	Value
Chemical Formula	C19H15D7N2O6
Molecular Weight	381.43 g/mol
CAS Number	225785-54-6
Physical Appearance	Yellow solid
Purity (Commercial)	Minimum 95%
IUPAC Name	3-O-methyl 5-O-propyl-d7 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate

Synthesis Methods

The synthesis of Nitrendipine Propyl-d7 Ester typically involves a series of chemical transformations starting from nitrendipine or its precursors. While specific detailed protocols for the synthesis of the deuterated derivative are proprietary, the general approach can be outlined based on established organic chemistry principles.

General Synthetic Approach

The synthesis generally involves the following key steps:

• Starting with nitrendipine, which contains methyl ester groups at positions 3 and 5 of the dihydropyridine ring.

• Selective hydrolysis of the ester at position 5 to yield the corresponding carboxylic acid.

• Esterification of the carboxylic acid with deuterated propanol (propanol-d7) under acidic conditions or using coupling reagents.

• Purification of the final product using chromatographic techniques.

This synthesis requires careful control of reaction conditions to ensure selectivity and minimize side reactions that could lead to impurities.

Applications in Research

Nitrendipine Propyl-d7 Ester has several important applications in pharmaceutical research and analytical chemistry.

The primary value of Nitrendipine Propyl-d7 Ester lies in its utility as a reference standard for analytical methods, particularly in:

• Mass spectrometry-based quantification of nitrendipine and its metabolites in biological samples

• Pharmacokinetic studies tracking the absorption, distribution, metabolism, and excretion of dihydropyridine calcium channel blockers

• Internal standardization for liquid chromatography-mass spectrometry (LC-MS) methods

• Metabolic pathway elucidation studies

The deuterium labeling provides a mass shift that allows clear differentiation between the native compound and the labeled standard in mass spectra, enabling precise quantification even in complex biological matrices.

Pharmacokinetic Research

In pharmacokinetic studies, Nitrendipine Propyl-d7 Ester serves as a valuable tool for understanding the metabolism and disposition of nitrendipine. Research on the parent compound nitrendipine has shown that it undergoes extensive first-pass metabolism, resulting in relatively low bioavailability (approximately 21.2% ± 12.5%).

The deuterated analog helps researchers track metabolic pathways with greater precision, as the stable isotope labeling allows for differentiation between parent drug and metabolites when using mass spectrometry detection methods.

Relationship to Nitrendipine's Pharmacological Properties

While Nitrendipine Propyl-d7 Ester itself is primarily used as an analytical tool rather than a therapeutic agent, understanding the pharmacological properties of its parent compound provides important context.

Analytical Characterization

Analytical characterization of Nitrendipine Propyl-d7 Ester typically involves a combination of spectroscopic and chromatographic techniques to confirm its identity, purity, and isotopic enrichment.